Cas no 319923-90-5 (3,6-Dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid)

• Product Name: 3,6-Dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid
• CAS No: 319923-90-5
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD06740530
• CID: 3057403
• PubChem ID: 7174615
• Update Time: 2025-10-29

3,6-Dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-1-phenyl-1 H -pyrazolo[3,4- b ]pyridine-4-carboxylic acid
• DA-42816
• CHEMBL3900178
• 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• EN300-45105
• BDBM238177
• GGNIHFFEYHWPQO-UHFFFAOYSA-N
• MFCD06740530
• CCG-324221
• SR-01000158893-1
• UMA92390
• BBL040335
• 319923-90-5
• CS-0249758
• 3,6-Dimethyl-1-phenyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• SCHEMBL14353509
• Z240121058
• STK350194
• SR-01000158893
• 3,6-dimethyl-1-phenyl-1 h-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3,6-dimethyl-1-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• US9394303, 4
• AKOS000143125
• 3,6-Dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

• MDL： MFCD06740530
• Inchi： 1S/C15H13N3O2/c1-9-8-12(15(19)20)13-10(2)17-18(14(13)16-9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,19,20)
• InChI Key： GGNIHFFEYHWPQO-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C2C=1C(C)=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.100776666Da
• Monoisotopic Mass: 267.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų

3,6-Dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,6-Dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

Introduction to 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 319923-90-5)

3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid, identified by its CAS number 319923-90-5, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules known for their diverse pharmacological applications. The presence of a phenyl group and a carboxylic acid moiety in the structure enhances its interactability with biological targets, making it a promising candidate for further investigation.

The molecular structure of 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid features a fused ring system consisting of a pyrazole ring and a pyridine ring. This configuration contributes to its rigidity and stability, which are desirable traits in drug design. The methyl groups at the 3 and 6 positions further modify the electronic properties of the molecule, influencing its binding affinity and selectivity. The carboxylic acid functional group at the 4-position provides a site for hydrogen bonding interactions, which can be crucial for achieving high affinity with biological targets.

Recent studies have highlighted the potential of pyrazolo[3,4-b]pyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The phenyl group in 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid introduces additional hydrophobic interactions with biological targets, which can enhance binding affinity. Furthermore, the carboxylic acid moiety can participate in salt formation, potentially improving oral bioavailability and pharmacokinetic properties.

In the realm of drug discovery, the synthesis and characterization of 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid have been explored through multiple synthetic routes. These studies have focused on optimizing yield and purity while maintaining structural integrity. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its use in downstream applications such as lead optimization and structure-activity relationship (SAR) studies.

The biological activity of 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid has been investigated in several preclinical models. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human diseases. For instance, studies have demonstrated its potential as an inhibitor of Janus kinases (JAKs), which play a critical role in inflammatory responses. The ability to modulate JAK activity makes this compound a valuable candidate for developing treatments for inflammatory disorders such as rheumatoid arthritis.

Additionally, research has explored the anticancer potential of 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid. Preclinical data indicate that this compound can induce apoptosis in cancer cell lines by interfering with key signaling pathways involved in cell survival and proliferation. The precise mechanisms through which this compound exerts its effects are still under investigation but preliminary results are encouraging for further development.

The pharmacokinetic profile of 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid is another area of interest. Studies have assessed its solubility, stability, and metabolic fate to understand how these factors influence its bioavailability and efficacy. Modifications to the molecular structure have been made to improve pharmacokinetic properties while maintaining biological activity. These efforts are crucial for translating preclinical findings into clinical success.

The synthesis of analogs derived from 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid has been an important aspect of recent research. By varying substituents such as halogens or alkyl groups on the pyrazole or pyridine rings, scientists have generated libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of novel lead compounds with enhanced potency and selectivity.

The role of computational chemistry in studying 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinities with biological targets. These predictions guide experimental efforts by identifying key interactions that contribute to biological activity. Furthermore, computational methods help in understanding metabolic pathways and potential drug-drug interactions.

In conclusion,3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 319923-90-5) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique scaffold combined with functional groups such as methyl groups and a carboxylic acid moiety makes it a versatile tool for drug discovery. Ongoing research continues to uncover new applications for this compound across various therapeutic areas.